1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl chloride

• Molecular Formula: C11H9ClO3
• Molecular Weight: 224.64 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)cyclopropane-1-carbonyl chloride
• InChI: InChI=1S/C11H9ClO3/c12-10(13)11(3-4-11)7-1-2-8-9(5-7)15-6-14-8/h1-2,5H,3-4,6H2
• InChI Key: MZWVRBPHEOSCAU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC3=C(C=C2)OCO3)C(=O)Cl

Description

1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl chloride is a useful research compound. Its molecular formula is C11H9ClO3 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To an oven-dried round bottom flask containing 1-(benzo[d][1,3]dioxol-5-yl)-cyclopropanecarboxylic acid (A-8) (618 mg, 3.0 mmol) and CH2Cl2 (3 mL) was added thionyl chloride (1.07 g, 9.0 mmol) and N,N-dimethylformamide (0.1 mL). The reaction mixture was stirred at ambient temperature under an Ar atmosphere until the gas evolution ceased (2-3 h). The excess thionyl chloride was removed under vacuum and the resulting residue dissolved in CH2Cl2 (3 mL). The mixture was used without further manipulation.

Synthesis routes and methods II

Procedure details

To 1-(benzo[d][1,3]dioxol-5-yl)cyclopropanecarboxylic acid (100 mg, 0.50 mmol) in thionyl chloride (110 μL, 1.5 mmol) was added N,N-dimethylformamide (20 μL, 0.26 mmol). The reaction mixture was stirred at room temperature for 30 minutes. Excess thionyl chloride and N,N-dimethylformamide were removed in vacuo and the resulting acid chloride was used directly in next step.